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Compound of Interest

Compound Name:
2-(2-Chloroethoxy)-1,3-

dimethoxybenzene

CAS No.: 24251-50-1

Cat. No.: B1338896 Get Quote

Executive Summary & Core Directive
2-(2-Chloroethoxy)-1,3-dimethoxybenzene (CAS: 24251-50-1) is a halogenated aromatic

ether often used as a pharmaceutical intermediate.[1] Its structural motif—a 2-chloroethyl group

attached to an electron-rich aromatic system—classifies it as a potential alkylating agent.[1][2]

Core Directive: This compound must be treated as Halogenated Organic Waste. Under no

circumstances should it be disposed of via sanitary sewer systems, trash, or evaporation. The

only acceptable disposal route is high-temperature incineration at a permitted hazardous waste

facility equipped with acid gas scrubbers.

Chemical Identity & Hazard Assessment
Understanding the molecular behavior of this compound is the prerequisite for safe disposal.[2]
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Property Data

Chemical Name 2-(2-Chloroethoxy)-1,3-dimethoxybenzene

CAS Number 24251-50-1

Molecular Formula C₁₀H₁₃ClO₃

Molecular Weight 216.66 g/mol

Physical State Solid or Viscous Liquid (Ambient)

Primary Hazards
Skin/Eye Irritant, Potential Alkylating Agent,

Aquatic Toxicity

RCRA Status
Non-listed (Characteristic Waste); treat as

Halogenated Solvent Waste

Mechanistic Safety Insight
The 2-chloroethoxy moiety renders this molecule electrophilic. In the presence of nucleophiles

(e.g., DNA bases, proteins), it can undergo substitution reactions (

), potentially acting as a mutagen. Therefore, disposal protocols must prevent environmental
release and human exposure.

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench.[2] Improper segregation is the leading cause of waste

stream rejection and laboratory accidents.[2]

Segregation Rules
Incompatible with: Strong Oxidizers (e.g., Nitric Acid, Peroxides) and Strong Bases (e.g.,

Sodium Hydroxide).

Reasoning: Strong bases can induce dehydrohalogenation (elimination of HCl) or

substitution, generating uncontrolled heat and potentially more toxic byproducts (e.g., vinyl

ethers).
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Compatible with: Other halogenated organic solvents (Methylene Chloride, Chloroform)

unless specific lab rules dictate separating solids from liquids.[2]

Container Specifications
Material: High-Density Polyethylene (HDPE) or Amber Glass.[1]

Closure: PTFE-lined screw cap to prevent organic vapor leaching.[1]

Labeling: Must explicitly state "Hazardous Waste - Halogenated."[1][2]

Disposal Workflow: Decision Matrix
The following logic flow dictates the operational steps for disposing of the pure substance or

reaction mixtures containing it.
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Waste Generation:
2-(2-Chloroethoxy)-1,3-dimethoxybenzene

Is the waste Solid or Liquid?

Liquid Waste
(Mother Liquor/Solvent)

Solid Waste
(Pure compound/Spill debris)

Verify Halogenated
Waste Stream

Collect in Carboy:
'Halogenated Solvents'

If Liquid

Collect in Wide-Mouth Jar:
'Hazardous Solid Waste'

If Solid

Label: 'Contains Halogenated Organics'
(List CAS 24251-50-1)

Satellite Accumulation Area
(Max 1 Year)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of halogenated ether waste.
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Emergency Spill Response Procedures
In the event of an accidental release, immediate containment is critical to prevent alkylating

exposure.

Spill Protocol
Evacuate & Ventilate: Clear the immediate area.[2] If the spill is >100 mL or outside a fume

hood, evacuate the lab.

PPE: Double nitrile gloves, lab coat, and safety goggles. Use a respirator (organic vapor

cartridge) if outside a hood.

Containment:

Do NOT use water.[2] Water spreads organic contaminants.

Absorb: Use vermiculite, dry sand, or a commercial "Organic/Solvent" spill pad.

Decontamination:

After absorbing the bulk liquid, wipe the surface with a soap/water solution.

Collect all absorbent materials and wipes into a Hazardous Solid Waste container.

Label as "Debris contaminated with 2-(2-Chloroethoxy)-1,3-dimethoxybenzene".

Spill Detected Assess Volume
& Location

Minor (<100mL)
Inside Hood

Major (>100mL)
Or Outside Hood

Absorb with
Vermiculite/Sand

Evacuate Lab
Call EHS

Seal in Hazardous
Waste Bag Tag for Incineration

Click to download full resolution via product page

Figure 2: Immediate response workflow for chemical spills.

Regulatory Compliance (US Focus)
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RCRA Classification
While 2-(2-Chloroethoxy)-1,3-dimethoxybenzene is not explicitly listed on the EPA's P-list or

U-list, it must be managed as Hazardous Waste based on characteristics and mixture rules:

F-List (F002): If spent solvents (like Methylene Chloride) are used to dissolve it, the entire

mixture is F002 waste.

Characteristic: If the waste liquid has a flash point <60°C, it is D001 (Ignitable).

Halogenated Organic Compounds (HOCs): Land disposal is prohibited ("Land Ban") unless

treated. The required treatment standard is incineration.[2]

Labeling Requirements
Every container must bear a label including:

Full Chemical Name (No abbreviations).

Hazard Warning: "Irritant," "Toxic," "Halogenated."

Date of first accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1338896#2-2-chloroethoxy-1-3-dimethoxybenzene-proper-disposal-procedures
https://www.benchchem.com/product/b1338896#2-2-chloroethoxy-1-3-dimethoxybenzene-proper-disposal-procedures
https://www.benchchem.com/product/b1338896#2-2-chloroethoxy-1-3-dimethoxybenzene-proper-disposal-procedures
https://www.benchchem.com/product/b1338896#2-2-chloroethoxy-1-3-dimethoxybenzene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338896?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

